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Compound of Interest

Compound Name: D-Mannose-13C,d-2

Cat. No.: B12409924 Get Quote

This technical guide provides an in-depth overview of the commercial availability and purity of

isotopically labeled D-Mannose, with a specific focus on D-Mannose-13C,d-2. It is intended for

researchers, scientists, and drug development professionals who utilize stable isotope-labeled

compounds for metabolic tracing, quantitative analysis, and mechanistic studies.

1.0 Executive Summary

D-Mannose, a C-2 epimer of glucose, is a critical monosaccharide in various biological

processes, including glycoprotein synthesis and cellular metabolism.[1][2] Isotopically labeled

versions of D-Mannose are invaluable tools for tracing its metabolic fate and quantifying its

incorporation into complex glycans. While a wide variety of singly-labeled (e.g., 13C or 2H) D-

Mannose species are commercially available, the specific dual-labeled variant, D-Mannose-
13C,d-2, is not a standard off-the-shelf product. It is typically available only through custom

synthesis requests from specialized chemical suppliers. This guide summarizes the availability

of related labeled D-Mannose compounds, outlines a general synthetic approach, and

illustrates its application in metabolic research.

2.0 Commercial Availability and Purity of Isotopically Labeled D-Mannose

Direct searches for "D-Mannose-13C,d-2" do not yield standard commercial suppliers,

indicating that this specific combination requires custom synthesis. However, various other

isotopically labeled D-Mannose standards are available. The following table summarizes

representative commercial offerings, which can serve as a baseline for sourcing custom
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reagents. Purity is typically determined by NMR and mass spectrometry to confirm isotopic

enrichment and chemical purity.

Product Name Supplier
Catalog
Number

Isotopic Purity
(%)

Chemical
Purity (%)

D-Mannose (6-

13C)
Eurisotop CLM-1192 99 >98

D-Mannose (1-

13C)

Cambridge

Isotope Labs
CLM-1188 99 >98

D-Mannose (U-

13C6)

Omicron

Biochemicals
MAN-007 >98 >98

D-Mannose (1-d) CDN Isotopes D-5750 >98 >98

D-Mannose (2-d)
Medical

Isotopes, Inc.
D5412 >98 >98

3.0 Synthesis of Isotopically Labeled D-Mannose

The synthesis of custom labeled sugars like D-Mannose-13C,d-2 requires specialized organic

chemistry techniques. A common foundational method for introducing a 13C label at the C1

position is the cyanohydrin synthesis, which extends the carbon chain of an aldose.

3.1 General Experimental Protocol: Modified Kiliani-Fischer Cyanohydrin Synthesis

This protocol outlines a general procedure for the synthesis of 1-13C labeled aldoses, which

can be adapted for D-Mannose from D-arabinose. The introduction of deuterium (d-2) would

require additional specific deuteration steps, such as reduction with a deuterium source (e.g.,

sodium borodeuteride) at a relevant step.

Cyanohydrin Formation: D-arabinose is reacted with a labeled cyanide source (e.g., K13CN

or Na13CN). The reaction conditions, such as pH, can be adjusted to favor the formation of

the mannonitrile epimer over the gluconitrile epimer. For instance, using sodium carbonate

can favor the gluconic epimer, while other conditions may increase the yield of the desired

mannonic nitrile.[3]
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Nitrile Hydrolysis: The resulting epimeric nitriles (D-mannononitrile-1-13C and D-

glucononitrile-1-13C) are hydrolyzed to their corresponding carboxylic acids, D-mannonic

acid-1-13C and D-gluconic acid-1-13C.

Lactonization: The mixture of acids is then converted to their respective lactones. D-

mannono-1,4-lactone-1-13C can be encouraged to crystallize from the mixture.[3]

Separation and Purification: The desired D-mannono-1,4-lactone is separated from the

gluconic epimer. This can be achieved through fractional crystallization or chromatography.

[3]

Reduction to Aldose: The purified D-mannono-1,4-lactone-1-13C is reduced to the final

product, D-Mannose-1-13C. A common reducing agent for this step is sodium amalgam in a

weakly acidic solution.[3]

Final Purification: The resulting labeled D-Mannose is purified, typically by crystallization

from solvents like methanol-isopropanol mixtures, to yield the final high-purity product.[3]

Note: The introduction of deuterium at specific positions would involve selecting appropriate

starting materials or reagents in a multi-step synthesis designed to achieve the desired labeling

pattern.

4.0 Applications in Metabolic Research

Isotopically labeled D-Mannose is a powerful tool for tracing metabolic pathways. Once it

enters a cell, it can either be catabolized via glycolysis or activated for incorporation into

glycoconjugates.[1][4]

4.1 Experimental Workflow for Metabolic Labeling

The following diagram illustrates a typical workflow for a stable isotope tracing experiment

using labeled D-Mannose to study glycoprotein synthesis.
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Preparation

Experiment

Analysis

1. Cell Culture
(e.g., Fibroblasts, MEFs)

2. Prepare Labeling Media
(e.g., DMEM + D-Mannose-13C,d-2)

3. Incubation
(24-48 hours)

4. Harvest Cells & Media

5. Protein Extraction
& Glycoprotein Isolation

6. Glycan Hydrolysis
(Release Monosaccharides)

7. LC-MS/MS Analysis
(Quantify Isotope Incorporation)

D-Mannose (extracellular) D-Mannose (intracellular)GLUTs Mannose-6-PHexokinase (HK)

Fructose-6-P
MPI

Mannose-1-P

PMM

Glycolysis

GDP-MannoseGMPP Glycoproteins / Glycans

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12409924?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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